Cas no 2680694-76-0 (2-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}propanoic acid)

• Product Name: 2-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}propanoic acid
• CAS No: 2680694-76-0
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5648289
• PubChem ID: 165941267
• Update Time: 2025-05-20

2-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680694-76-0
• EN300-28277258
• 2-methyl-2-{1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-3-yl}propanoic acid
• 2-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}propanoic acid

• Inchi： 1S/C12H19NO4/c1-4-7-17-11(16)13-6-5-9(8-13)12(2,3)10(14)15/h4,9H,1,5-8H2,2-3H3,(H,14,15)
• InChI Key： NFIWQJMFEPXTFO-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1CN(C(=O)OCC=C)CC1)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}propanoic acid

Introduction to 2-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}propanoic acid (CAS No. 2680694-76-0)

2-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}propanoic acid (CAS No. 2680694-76-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of 2-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}propanoic acid is composed of a propanoic acid core with a substituted pyrrolidine ring and an allyl ester group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The pyrrolidine ring, in particular, is known for its ability to form stable secondary structures, which can influence the compound's interactions with biological targets.

In terms of synthesis, several methods have been reported for the preparation of 2-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}propanoic acid. One common approach involves the coupling of a pyrrolidine derivative with an appropriate carboxylic acid or ester. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient and scalable synthesis route using palladium-catalyzed coupling reactions. This method not only improves yield but also reduces the number of purification steps required, making it suitable for large-scale production.

The biological activities of 2-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}propanoic acid have been extensively investigated in various preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in inflammatory pathways. A study conducted by researchers at the University of California demonstrated that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. The selective inhibition of COX enzymes by 2-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}propanoic acid suggests its potential use as an anti-inflammatory agent with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, 2-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}propanoic acid has also shown promise in other therapeutic areas. For example, preliminary studies have indicated its potential as an antiviral agent against certain RNA viruses. A research team from the National Institutes of Health found that this compound exhibits potent antiviral activity against influenza virus by interfering with viral replication processes. This finding opens up new avenues for the development of antiviral drugs targeting RNA viruses.

In addition to its therapeutic applications, 2-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}propanoic acid has been studied for its potential use as a chemical probe in biological research. Chemical probes are small molecules that can be used to interrogate biological systems and understand disease mechanisms. The unique structural features of this compound make it an attractive candidate for such applications. A recent study published in Nature Chemical Biology utilized 2-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}propanoic acid as a probe to investigate protein-protein interactions involved in cellular signaling pathways.

The safety profile of 2-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}propanoic acid has also been evaluated in preclinical studies. Toxicity assessments conducted on animal models have shown that this compound exhibits low toxicity at therapeutic doses. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}propanoic acid (CAS No. 2680694-76-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of new therapeutic agents and chemical probes. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.